5-Carbamoylpyrazine-2-carboxylic acid

• IUPAC Name: 5-carbamoylpyrazine-2-carboxylic acid
• InChI: InChI=1S/C6H5N3O3/c7-5(10)3-1-9-4(2-8-3)6(11)12/h1-2H,(H2,7,10)(H,11,12)
• InChI Key: ZIMOOJPJWDBGGB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=CC(=N1)C(=O)O)C(=O)N
• Molecular Formula: C6H5N3O3
• Molecular Weight: 167.12 g/mol

Description

5-Carbamoylpyrazine-2-carboxylic acid is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. This compound is a heterocyclic molecule that contains a pyrazine ring and a carboxylic acid group. It has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further research.

Scientific Research Applications

Biocatalyst Inhibition by Carboxylic Acids

Carboxylic acids are studied for their role as biocatalyst inhibitors. Their ability to inhibit microbial growth at low concentrations is notable, especially in engineered microbes like Escherichia coli and Saccharomyces cerevisiae. These acids, often used as food preservatives, cause damage to cell membranes and lower the internal pH of microbes, presenting a challenge for fermentative production of biorenewable chemicals. Understanding the mechanisms of inhibition can help in metabolic engineering for improved industrial performance (Jarboe, Royce, & Liu, 2013).

Liquid-Liquid Extraction of Carboxylic Acids

Research into the removal of carboxylic acids from aqueous streams through liquid-liquid extraction (LLX) is significant due to its implications in bio-based plastics production. The development of new solvents, such as ionic liquids, has been a focus to improve the efficiency of carboxylic acid recovery, particularly at low concentrations. This has direct applications in making the process of carboxylic acid recovery from fermentation broths more economically feasible, highlighting the importance of solvent selection and regeneration strategies in industrial applications (Sprakel & Schuur, 2019).

Bioisosteres of Carboxylic Acids

The exploration of carboxylic acid bioisosteres is pivotal in medicinal chemistry. The modification of carboxylic acid groups in drug molecules can improve their pharmacological profile, including bioactivity and physiochemical properties. This research provides insights into overcoming challenges in drug design related to the carboxylate moiety's limitations, such as toxicity, metabolic stability, and membrane permeability. Developing novel carboxylic acid substitutes can lead to safer and more effective drugs (Horgan & O’ Sullivan, 2021).

Mechanism of Action

Target of Action

It is known that pyrazine derivatives, which include 5-carbamoylpyrazine-2-carboxylic acid, have a wide range of pharmacological activities .

Mode of Action

It is suggested that the pyrazine carboxamide group plays a crucial role in forming important interactions with its targets .

Biochemical Pathways

Pyrazine derivatives are known to exhibit diverse biological activities, suggesting they may interact with multiple biochemical pathways .

Result of Action

Given the diverse biological activities of pyrazine derivatives, it is likely that this compound may have multiple effects at the molecular and cellular levels .